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Compound of Interest

Compound Name: Corchoionoside C

Cat. No.: B188555

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed Nuclear Magnetic Resonance (NMR) assignments for
Corchoionoside C, a naturally occurring ionone glucoside. The information is intended to
support researchers in the fields of natural product chemistry, pharmacology, and drug
development in the identification and characterization of this compound. Corchoionoside C,
also known as (6S,9S)-Roseoside, has garnered interest for its biological activities, including
the inhibition of histamine release.

Chemical Structure

Corchoionoside C is a C13-norisoprenoid glucoside with the molecular formula C19H300s. Its
structure consists of a megastigmane-type aglycone linked to a (3-D-glucopyranosyl moiety.

Figure 1: Chemical Structure of Corchoionoside C ((6S,9S)-Roseoside)

Quantitative NMR Data

The *H and 3C NMR spectral data for Corchoionoside C are summarized in the table below.
The assignments are based on data reported for the closely related stereocisomer (6S, 9R)-
roseoside, which is expected to have very similar chemical shifts. The data were recorded in
methanol-ds (CDsOD) at 400 MHz for *H NMR and 100 MHz for 13C NMR.
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13C Chemical Shift (5c) in

'H Chemical Shift (dH) in

Position .
ppm ppm (J in Hz)

Aglycone

1 42.4

5 507 2.12 (d, J=16.8), 2.48 (d,

J=16.8)

3 201.2

4 127.2 5.86 (br s)

5 167.2

6 80.0

7 131.5 5.84 (d, J=1.1)

8 135.3 5.85 (d, J=3.1)

9 77.2 4.35 (m)

10 21.1 1.27 (d, J=6.4)

11 23.4 1.02 (s)

12 24.6 1.03 (s)

13 19.5 1.90 (s)

Glucose Moiety

1 102.7 4.32 (d, J=7.8)

2' 75.2

3' 78.1

4 71.7

5' 78.0

6' 62.8
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Note: Data is based on the reported values for (6S, 9R)-roseoside and may show slight

variations for Corchoionoside C ((6S, 9S)-roseoside).

Experimental Protocols
Isolation of Corchoionoside C from Plant Material

This protocol outlines a general procedure for the extraction and isolation of Corchoionoside

C from plant sources such as the leaves of Corchorus olitorius.

a) Extraction:

Air-dry the plant material (e.g., leaves) at room temperature and grind into a fine powder.
Macerate the powdered material with methanol (MeOH) at room temperature for 72 hours.

Filter the extract and concentrate under reduced pressure to obtain a crude methanol
extract.

Suspend the crude extract in water and partition successively with n-hexane, chloroform
(CHCIs), and ethyl acetate (EtOAC) to separate compounds based on polarity.
Corchoionoside C is expected to be in the more polar fractions.

b) Chromatographic Separation:

Subject the EtOAc and/or aqueous fractions to column chromatography on silica gel.

Elute the column with a gradient of increasing polarity, starting with a non-polar solvent
system (e.g., n-hexane/EtOAc) and gradually increasing the polarity with methanol.

Monitor the fractions by thin-layer chromatography (TLC) and combine fractions with similar
profiles.

Further purify the fractions containing Corchoionoside C using preparative high-
performance liquid chromatography (HPLC) with a C18 column and a mobile phase of
methanol and water.
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Caption: Isolation workflow for Corchoionoside C.

NMR Analysis Protocol

a) Sample Preparation:

o Dissolve approximately 5-10 mg of purified Corchoionoside C in 0.5 mL of deuterated
methanol (CDsOD).
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o Transfer the solution to a 5 mm NMR tube.

b) NMR Data Acquisition:

e Acquire *H NMR spectra on a 400 MHz or higher field NMR spectrometer.
e Acquire 33C NMR spectra on a 100 MHz or higher field NMR spectrometer.

o Perform 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC
(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond
Correlation) to confirm the structure and aid in the complete assignment of proton and
carbon signals.

Biological Activity: Inhibition of Histamine Release

Corchoionoside C has been reported to inhibit the release of histamine from mast cells.[1]
Histamine is a key mediator in allergic and inflammatory responses. Its release from mast cells
is triggered by the cross-linking of IgE receptors on the cell surface by antigens.

This inhibitory action suggests potential therapeutic applications for Corchoionoside C in
allergic conditions. The exact mechanism of inhibition is a subject for further research but may
involve the modulation of intracellular signaling pathways that follow IgE receptor activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: NMR Assignments for
Corchoionoside C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188555#nmr-assignments-for-corchoionoside-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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